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molecular formula C8H5F3O2 B024297 2,2-Difluoro-2-(4-fluorophenyl)acetic acid CAS No. 94010-78-3

2,2-Difluoro-2-(4-fluorophenyl)acetic acid

Cat. No. B024297
M. Wt: 190.12 g/mol
InChI Key: POBKFWBINPQWMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04616026

Procedure details

alpha,alpha-Difluoro-4-fluorophenylacetic acid [1.0 g, prepared from 4-fluorobromobenzene according to the method of Middleton and Bingham, J. Org. Chem., 45, 2883 (1980)] was stirred under nitrogen with thionyl chloride (0.69 g) and dry N,N-dimethylformamide (0.036 g) at room temperature for 15 minutes and then at 70°-75° C. for one hour. The solution was cooled in ice and N,O-dimethylhydroxylamine hydrochloride (0.62 g), dry pyridine (1.5 g) and methylene chloride (15 ml) were added and the mixture stirred at 0° C. for 20 minutes and at room temperature for a further 30 minutes. Water (10 ml) was added and the methylene chloride layer separated. The aqueous phase was extracted with methylene chloride (2×20 ml) and the combined organic extracts were dried over MgSO4 and evaporated. The residue was chromatographed on silica, eluting with methylene chloride to give N-methoxy-N-methyl-alpha,alpha-difluoro-4-fluorophenyl acetamide (1.13 g).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.69 g
Type
reactant
Reaction Step Two
Quantity
0.036 g
Type
reactant
Reaction Step Two
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
0.62 g
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
solvent
Reaction Step Three
Quantity
1.5 g
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
[F:1][C:2]([C:7]1[CH:12]=[CH:11][C:10]([F:13])=[CH:9][CH:8]=1)([F:6])[C:3](O)=[O:4].FC1C=CC(Br)=CC=1.S(Cl)(Cl)=O.CN(C)C=O.Cl.[CH3:32][NH:33][O:34][CH3:35]>O.C(Cl)Cl.N1C=CC=CC=1>[CH3:35][O:34][N:33]([CH3:32])[C:3](=[O:4])[C:2]([C:7]1[CH:12]=[CH:11][C:10]([F:13])=[CH:9][CH:8]=1)([F:6])[F:1] |f:4.5|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C(=O)O)(F)C1=CC=C(C=C1)F
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=CC=C(C=C1)Br
Step Two
Name
Quantity
0.69 g
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
Quantity
0.036 g
Type
reactant
Smiles
CN(C=O)C
Step Three
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
0.62 g
Type
reactant
Smiles
Cl.CNOC
Name
Quantity
15 mL
Type
solvent
Smiles
C(Cl)Cl
Name
Quantity
1.5 g
Type
solvent
Smiles
N1=CC=CC=C1
Step Four
Name
Quantity
10 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
the mixture stirred at 0° C. for 20 minutes and at room temperature for a further 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution was cooled in ice
CUSTOM
Type
CUSTOM
Details
the methylene chloride layer separated
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted with methylene chloride (2×20 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic extracts were dried over MgSO4
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed on silica
WASH
Type
WASH
Details
eluting with methylene chloride

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
product
Smiles
CON(C(C(F)(F)C1=CC=C(C=C1)F)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.13 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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